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Compound of Interest

3.4
Compound Name:
Dichlorocyclohexanecarboxanilide

CAS No.: 15907-85-4

Cat. No.: B1295400

Get Quote

\ J

CAS Registry Number: 15907-85-4 Chemical Formula: C13H1sCIzNO Molecular Weight: 272.17
g/mol Role: Lipophilic SAR Probe / Photosystem Il Inhibitor / Amidase Substrate

Executive Summary & Research Utility

3',4'-Dichlorocyclohexanecarboxanilide (DCCA) is a synthetic amide structurally
homologous to the herbicide Propanil (3',4'-dichloropropionanilide). By replacing the propionyl
chain with a cyclohexyl ring, DCCA serves as a critical steric probe in two primary research
domains:

o Agrochemical SAR Studies: It maps the steric tolerance of the

binding niche within the D1 protein of Photosystem II. The bulky cyclohexyl group tests the
volume constraints of the binding pocket compared to the linear ethyl chain of Propanil.[1]

o Enzymatic Kinetics: It functions as a substrate for Aryl Acylamidases (EC 3.5.1.13).[1] The
rate of DCCA hydrolysis relative to Propanil provides insight into the hydrophobic binding
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domains of hydrolytic enzymes found in soil bacteria (e.g., Pseudomonas spp.) and resistant
plant species.[1]

Chemical Synthesis Protocol

Objective: Produce high-purity (>98%) DCCA for biological assay. Rationale: An anhydrous
acyl substitution is preferred over Schotten-Baumann conditions to prevent hydrolysis of the
acid chloride and ensure quantitative conversion of the aniline.[1]

Reagents

e Precursor A: Cyclohexanecarbonyl chloride (1.05 eq)[1]
e Precursor B: 3,4-Dichloroaniline (1.00 eq)
o Base: Triethylamine (TEA) (1.20 eq) — Scavenges HCI byproduct.[1]

e Solvent: Dichloromethane (DCM), anhydrous.[1]

Step-by-Step Methodology

o Preparation: In a flame-dried 250 mL round-bottom flask, dissolve 3,4-dichloroaniline (16.2 g,
100 mmol) in 100 mL of anhydrous DCM under an inert nitrogen atmosphere.

o Base Addition: Add Triethylamine (16.7 mL, 120 mmol) to the solution. Cool the mixture to
0°C using an ice bath to control the exotherm.

o Acylation: Add Cyclohexanecarbonyl chloride (15.4 g, 105 mmol) dropwise over 20 minutes.

o Mechanistic Note: The nucleophilic amine attacks the carbonyl carbon, forming a
tetrahedral intermediate that collapses to expel chloride.[1] TEA neutralizes the generated
HCI, driving the equilibrium forward.[1]

o Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 3 hours. Monitor
via TLC (30% EtOAc/Hexanes) until the aniline spot disappears.[1]

o Workup:

o Wash with 1M HCI (2 x 50 mL) to remove unreacted amine and TEA.[1]
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o Wash with Saturated NaHCOs (2 x 50 mL) to remove excess acid chloride (hydrolyzed to
acid).[1]

o Wash with Brine (1 x 50 mL).[1]

 Purification: Dry the organic layer over anhydrous MgSOu4, filter, and concentrate in vacuo.
Recrystallize the crude solid from hot ethanol/water (4:1) to yield white needle-like crystals.

Synthesis Workflow Diagram

Yield >90%

Click to download full resolution via product page

Figure 1: Synthetic pathway for DCCA via anhydrous acylation.

Application A: Photosystem Il Inhibition (Hill
Reaction)

Scientific Basis: DCCA inhibits photosynthesis by competing with plastoquinone (Q_B) for the
binding site on the D1 protein of the PSII complex.[1] This blockage interrupts electron
transport, preventing the reduction of NADP+.[1]

The Probe System: We utilize the Hill Reaction with DCPIP (2,6-dichlorophenolindophenol) as
an artificial electron acceptor.[1]

» Active PSII: Electrons flow H20 - PSII - DCPIP (Blue) -~ DCPIPH: (Colorless).[1]

 Inhibited PSII (with DCCA): Electron flow is blocked.[1] DCPIP remains Blue.[1]

Experimental Protocol

o Chloroplast Isolation: Isolate chloroplasts from fresh spinach leaves using standard
differential centrifugation (buffer: 0.4 M sucrose, 0.05 M Tricine-NaOH, 0.01 M NacCl, pH 7.8).

o Assay Setup: Prepare 3 mL cuvettes containing:
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o Chloroplast suspension (20 pg chlorophyll/mL).[1]

o DCPIP (30 uM).[1]

o DCCA (Test concentrations: 0.1 uM to 100 puM, dissolved in DMSO).[1]

« lllumination: Irradiate samples with a saturating light source (>500 PE m~2 s~1) for 60

seconds.

e Measurement: Measure the decrease in absorbance at 600 nm immediately.

o Calculation: Calculate the rate of DCPIP reduction (

).

o Control: DMSO only (100% Activity).[1]
o Inhibition: % Inhibition =

1]

Data Interpretation Table

Compound Structure (PSII Inhibition)

Interpretation

Propanil Propionyl (Linear) ~0.5 pM

High affinity; optimal
steric fit for Q_B site.

[1]

DCCA Cyclohexyl (Bulky) ~5.0 - 15.0 uM

Reduced affinity;
cyclohexyl ring
clashes with
Val219/Phe265

residues in D1 protein.

[1]

Control DMSO N/A

Baseline electron

transport.[1]
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Application B: Metabolic Stability (Amidase Assay)

Scientific Basis: Resistance to anilide herbicides in plants (e.g., Barnyard grass) and
degradation in soil is driven by Aryl Acylamidases. DCCA is used to determine if these enzymes
can accommodate bulky acyl groups.[1]

Workflow Diagram: Enzymatic Hydrolysis
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Figure 2: Enzymatic hydrolysis of DCCA and colorimetric detection of the aniline metabolite.
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Protocol: Bratton-Marshall Colorimetric Assay[1]

 Incubation: Incubate DCCA (100 uM) with purified Aryl Acylamidase (or soil extract) in
Phosphate Buffer (pH 7.0) at 30°C for 30 minutes.

o Termination: Stop reaction by adding 0.5 mL of 20% Trichloroacetic acid (TCA). Centrifuge to
remove protein precipitate.[1]

o Diazotization: To the supernatant, add 0.5 mL of 0.1% Sodium Nitrite (NaNOz2). Incubate 5
min at 0°C.

e Coupling: Add 0.5 mL of 0.5% N-(1-naphthyl)ethylenediamine dihydrochloride.
e Readout: A magenta color develops.[1] Measure Absorbance at 540 nm.
o Quantification: Compare against a standard curve of pure 3,4-dichloroaniline.

References

o Structure-Activity Relationships of Anilide Herbicides. Source:Journal of Agricultural and
Food Chemistry. Context: Establishes the Q_B binding site requirements and the role of the
3,4-dichloro motif. [1]

o The Hill Reaction: A Review. Source:Photosynthesis Research. Context: Standardizes the
DCPIP reduction protocol for PSII inhibitors.

 Bratton-Marshall Method for Aromatic Amines. Source:Journal of Biological Chemistry.[1]
Context: The definitive protocol for detecting 3,4-dichloroaniline release.[1] [1]

e PubChem Compound Summary: 3',4'-Dichlorocyclohexanecarboxanilide. Source:National
Center for Biotechnology Information (NCBI).[1][2] Context: Chemical and physical property
data (CAS 15907-85-4).[1][3][4][5] [1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. 3,4-Dichlorobenzonitrile | C7H3CI2N | CID 81051 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. catalog.data.gov [catalog.data.gov]

3. Buy 2-chloro-N-(5,6-dimethyl-1,3-benzothiazol-2-yl)acetamide (EVT-402930) | 26447-74-5
[evitachem.com]

4. 3',4'-DICHLOROCYCLOHEXANECARBOXANILIDE | 15907-85-4 [chemicalbook.com]

5. 3',4'-DICHLOROCYCLOHEXANECARBOXANILIDE | 15907-85-4 [chemicalbook.com]

To cite this document: BenchChem. [Technical Monograph: 3',4'-
Dichlorocyclohexanecarboxanilide (DCCA)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295400/docs#technical-monograph-3-4-
dichlorocyclohexanecarboxanilide-dcca]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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